Cas no 1805602-68-9 (4-Fluoro-3-iodopyridin-2-amine)

• Product Name: 4-Fluoro-3-iodopyridin-2-amine
• CAS No: 1805602-68-9
• MF: C₅H₄FIN₂
• MW: 238.001536369324
• MDL: MFCD28368511
• CID: 4618553
• PubChem ID: 119005000
• Update Time: 2025-07-18

4-Fluoro-3-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-iodopyridin-2-amine
• AT24470
• Z2582143713

• MDL： MFCD28368511
• Inchi： 1S/C5H4FIN2/c6-3-1-2-9-5(8)4(3)7/h1-2H,(H2,8,9)
• InChI Key： MJZYEINWKVOZEE-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

4-Fluoro-3-iodopyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Fluoro-3-iodopyridin-2-amine

Comprehensive Overview of 4-Fluoro-3-iodopyridin-2-amine (CAS No. 1805602-68-9): Properties, Applications, and Research Insights

4-Fluoro-3-iodopyridin-2-amine, identified by its CAS number 1805602-68-9, is a fluorinated and iodinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely studied for their unique electronic properties and reactivity. The presence of both fluorine and iodine substituents on the pyridine ring enhances its utility as a versatile building block in synthetic chemistry, particularly in cross-coupling reactions and drug discovery.

In recent years, the demand for fluorinated heterocycles like 4-Fluoro-3-iodopyridin-2-amine has surged due to their role in modulating the pharmacokinetic properties of bioactive molecules. Researchers frequently search for "fluoropyridine synthesis" or "iodopyridine applications," reflecting the growing interest in halogenated compounds for medicinal chemistry. This compound’s amine group further expands its applicability, enabling derivatization into amides, sulfonamides, or other nitrogen-containing functionalities.

The structural features of 4-Fluoro-3-iodopyridin-2-amine make it a valuable intermediate in the development of kinase inhibitors and antiviral agents. For instance, its iodine atom facilitates Suzuki-Miyaura or Sonogashira couplings, while the fluorine atom improves metabolic stability—a key consideration in drug design. Searches for "pyridine-based drug candidates" or "halogenated amine intermediates" often highlight its relevance in modern organic synthesis.

From an industrial perspective, CAS 1805602-68-9 is synthesized under controlled conditions to ensure high purity, a critical factor for reproducibility in research. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, addressing common queries like "how to characterize halogenated pyridines." Its stability under inert atmospheres and compatibility with common solvents (e.g., DMF, THF) further enhance its practicality.

Emerging trends in green chemistry have also spurred interest in optimizing the synthesis of 4-Fluoro-3-iodopyridin-2-amine using catalytic methods or renewable reagents. Questions such as "sustainable halogenation techniques" or "eco-friendly pyridine derivatives" align with global efforts to reduce environmental impact. Researchers are exploring microwave-assisted or flow-chemistry approaches to improve yield and reduce waste.

In summary, 4-Fluoro-3-iodopyridin-2-amine (1805602-68-9) exemplifies the intersection of structural versatility and functional utility in heterocyclic chemistry. Its applications span drug discovery, material science, and catalysis, making it a focal point for both academic and industrial investigations. As synthetic methodologies advance, this compound is poised to play an even greater role in addressing challenges in life sciences and chemical innovation.